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Compound of Interest

Compound Name: 2-Ethylbenzonitrile

Cat. No.: B1295046

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 2-
ethylbenzonitrile, an aromatic compound with applications in organic synthesis, particularly in
the development of pharmaceuticals and agrochemicals.[1] Its utility as a building block in the
creation of more complex molecules makes a thorough understanding of its physical and
chemical characteristics essential for researchers and developers.[1]

Core Physicochemical Data

The fundamental physicochemical properties of 2-ethylbenzonitrile are summarized in the
tables below, providing a clear reference for laboratory and development work.

Table 1: Identification and Structural Information
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Parameter Value Source
IUPAC Name 2-ethylbenzonitrile [2]
Synonyms o-Ethylbenzonitrile [1]
CAS Number 34136-59-9 [3]
Molecular Formula CoHsN [3]
Molecular Weight 131.17 g/mol [2]
Canonical SMILES CCC1=CC=CC=C1C#N [2]
InChi Key UZDXATQPJOOHQJ- o]

UHFFFAOYSA-N

ble 2: Physical and Chemical :

Property Value Conditions Source
Boiling Point 94-95 °C 12 mmHg [4][5]
Density 0.974 g/mL 25°C [415]
Refractive Index n20/D 1.523 20 °C [41[5]
Melting Point 51.75°C (estimate) [5]
Flash Point 190 °F [5]

Good solubility in
B organic solvents.
Solubility o o [1][6]
Limited solubility in

water.

Table 3: Spectral Data
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Spectrum Type Availability Source
13C NMR Available [2]
1H NMR Available [7]

Mass Spectrometry (GC-MS) Available

[2](8]

Infrared (IR) Spectroscopy Available

[2](8]

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of 2-

ethylbenzonitrile are outlined below. These protocols are based on standard laboratory

practices for organic compounds.

Determination of Boiling Point (Micro-Reflux Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[9] The Thiele tube method is a common and efficient way to determine the boiling

point of a small sample of liquid.[10]

Apparatus:

e Thiele tube

e Thermometer (0-250 °C range)

o Small test tube (fusion tube)

o Capillary tube (sealed at one end)

e Heat source (Bunsen burner or heating mantle)
e Mineral oil or silicone oll

e Stand and clamps

Procedure:
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« Fill the Thiele tube with mineral oil to a level just above the side-arm.[10]
e Add a few drops of 2-ethylbenzonitrile into the small test tube.

e Place the capillary tube, with the sealed end facing up, into the test tube containing the
sample.[11]

o Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.[10]

o Immerse the thermometer and the attached test tube into the oil in the Thiele tube.[11]
e Gently heat the side arm of the Thiele tube.[11]

o Observe the capillary tube. A slow, steady stream of bubbles will emerge from the open end
of the capillary tube as the liquid approaches its boiling point.[10]

e When a continuous stream of bubbles is observed, remove the heat source.[11]

e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube.[11] Record this temperature.

Determination of Density (Volumetric Method)

Density is a fundamental physical property that can be determined by measuring the mass of a
known volume of the substance.[12]

Apparatus:

« Analytical balance (accurate to £0.001 g)

o Graduated cylinder or pycnometer (for higher accuracy)
e Thermometer

Procedure:

o Carefully weigh a clean, dry graduated cylinder or pycnometer and record its mass.[13]
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e Add a known volume (e.g., 5 or 10 mL) of 2-ethylbenzonitrile to the graduated cylinder or
pycnometer.[14]

e Record the exact volume.

e Weigh the graduated cylinder or pycnometer containing the 2-ethylbenzonitrile and record
the total mass.[13]

e Measure and record the temperature of the liquid.[13]

o Calculate the mass of the 2-ethylbenzonitrile by subtracting the mass of the empty
container from the total mass.

o Calculate the density using the formula: Density = Mass / Volume.

Determination of Solubility (Qualitative Method)

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
[15] This protocol provides a qualitative assessment of solubility in various solvents.

Apparatus:

e Small test tubes

e Vortex mixer or shaker
o Droppers or pipettes
Procedure:

e Place a small amount (e.g., 0.1 mL) of 2-ethylbenzonitrile into a series of clean, dry test
tubes.

» To each test tube, add a small volume (e.g., 1 mL) of a different solvent (e.g., water, ethanol,
diethyl ether, acetone, dimethyl sulfoxide).[16]

 Vigorously shake or vortex each test tube for 1-2 minutes.[17]
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e Observe each tube to see if the 2-ethylbenzonitrile has completely dissolved. A clear
solution with no visible droplets or layers indicates solubility.[17]

« If the compound does not dissolve at room temperature, gentle warming in a water bath can
be applied to assess temperature effects on solubility.[17]

» Record the observations as soluble, partially soluble, or insoluble for each solvent.

Visualizations
Workflow for Physicochemical Property Determination

The following diagram illustrates the logical workflow for the experimental determination of the
key physicochemical properties of 2-ethylbenzonitrile.
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Workflow for Physicochemical Property Determination of 2-Ethylbenzonitrile
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Caption: A flowchart illustrating the process of determining the physicochemical properties of 2-
ethylbenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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